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Methoxyphenyl)methyl]piperazine

CAS No.: 612502-39-3

Cat. No.: B12576708

Get Quote

Executive Summary
As a Senior Application Scientist, I frequently encounter the challenge of unambiguously

characterizing chiral building blocks. (2S)-2-[(4-Methoxyphenyl)methyl]piperazine is a critical

intermediate in the synthesis of numerous pharmacologically active agents. Ensuring its

structural and stereochemical integrity is paramount to downstream drug development. This

whitepaper provides a rigorous, self-validating framework for the spectroscopic characterization

—Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS)—of this

compound, moving beyond basic data reporting to explain the fundamental causality behind

each analytical choice.

Structural & Mechanistic Overview
The molecule comprises a basic piperazine ring substituted at the C2 position with a 4-

methoxybenzyl group in the S-configuration (Molecular Formula: C₁₂H₁₈N₂O; MW: 206.28

g/mol ).
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Analytically, this structure presents two primary challenges:

Electronic Effects: The electron-donating methoxy group (-OCH₃) on the aromatic ring

significantly alters the local electron density via resonance, shielding specific protons and

carbons.

Chirality & Symmetry: The chiral center at C2 breaks the symmetry of the molecule. This

induces diastereotopic environments for the adjacent benzylic methylene protons, resulting

in complex, higher-order spin systems rather than simple splitting patterns.

Experimental Protocols & Workflow
To establish a self-validating system, the following protocols emphasize high-purity solvents,

appropriate relaxation delays, and specific ionization techniques that prevent artifact formation.

Sample Prep
(High Purity)

NMR Acquisition
(400 MHz, CDCl3)

ATR-FTIR
(4000-600 cm⁻¹)

HRMS-ESI(+)
(m/z 50-500)

Data Processing
& Integration

Structural
Elucidation
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Standardized experimental workflow for the multi-modal characterization of chiral piperazines.

Protocol 1: NMR Sample Preparation and Acquisition
Solvent Selection: Dissolve 15 mg of the analyte in 0.6 mL of deuterated chloroform (CDCl₃)

containing 0.03% v/v tetramethylsilane (TMS). Causality: CDCl₃ is selected for its excellent

solubilizing properties for free-base piperazines, while TMS provides an internal zero-point

reference to validate chemical shifts.
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Acquisition (¹H NMR): Acquire data at 400 MHz (298 K). Use a 30° excitation pulse, a

relaxation delay (d1) of 2.0 seconds, and 16 scans. Causality: The 2.0s delay is critical; it

ensures complete longitudinal relaxation (T1) of the aliphatic protons, guaranteeing that the

peak integrations accurately reflect the proton ratios.

Acquisition (¹³C NMR): Acquire data at 100 MHz using proton decoupling (WALTZ-16). Use a

d1 of 2.0 seconds and 1024 scans. Causality: The high number of scans compensates for

the low natural abundance of ¹³C, ensuring a high signal-to-noise ratio for quaternary

carbons (like the C-OMe).

Protocol 2: ATR-FTIR Spectroscopy
Background Collection: Collect a background spectrum of the clean diamond ATR crystal (32

scans, 4 cm⁻¹ resolution). Causality: This self-validating step subtracts ambient CO₂ and

water vapor, ensuring only analyte vibrations are recorded.

Sample Application: Apply 2-3 mg of the neat solid directly onto the crystal. Apply uniform

pressure using the anvil. Causality: Intimate contact between the crystal and the sample is

required to match the depth of penetration of the evanescent wave, ensuring reproducible

peak intensities.

Acquisition: Scan from 4000 to 600 cm⁻¹ (32 scans).

Protocol 3: High-Resolution Mass Spectrometry (HRMS-
ESI)

Sample Dilution: Prepare a 1 µg/mL solution in LC-MS grade Methanol/Water (50:50, v/v)

with 0.1% Formic Acid. Causality: Formic acid acts as a proton donor, driving the equilibrium

toward the formation of the [M+H]⁺ ion, which is essential for positive-mode ESI.

Injection & Ionization: Inject 5 µL into the ESI source. Capillary voltage: 3.0 kV; Desolvation

temperature: 350 °C.

Detection: Record the mass spectrum in the m/z range of 50-500.

Spectroscopic Data Analysis & Causality
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Nuclear Magnetic Resonance (NMR)
The interpretation of NMR spectra for complex organic molecules relies on established

principles of chemical shielding and spin-spin coupling[1].

¹H NMR Causality: The methoxy group (-OCH₃) acts as a strong electron-donating group via

resonance. This shields the ortho protons on the aromatic ring, resulting in a characteristic

AA'BB' pseudo-doublet system at ~6.85 ppm and ~7.10 ppm. Because of the chiral center at

C2, the benzylic protons (Ar-CH₂-) are diastereotopic. They exist in different magnetic

environments and couple with each other (geminal coupling, J ≈ 13.5 Hz) as well as with the

C2 methine proton, appearing as complex multiplets between 2.50 and 2.80 ppm.

¹³C NMR Causality: The carbon attached to the methoxy oxygen (C-OMe) is highly

deshielded due to the inductive effect of the electronegative oxygen, shifting it downfield to

~158.2 ppm.

Infrared Spectroscopy (IR)
IR spectroscopy is highly sensitive to functional group dipole changes[2].

N-H Stretching: The secondary amines of the piperazine ring exhibit a characteristic broad

stretching band in the 3200-3300 cm⁻¹ region.

C-O-C Stretching: The asymmetric and symmetric stretching vibrations of the alkyl aryl ether

(methoxy group) are prominent at ~1245 cm⁻¹ and ~1030 cm⁻¹, respectively.

Mass Spectrometry (MS)
In ESI positive mode, the basic piperazine nitrogens readily accept a proton, yielding a strong

molecular ion [M+H]⁺ at m/z 207.15.

Fragmentation Causality: Collision-Induced Dissociation (CID) of the [M+H]⁺ ion primarily

results in the cleavage of the benzylic C-C bond. The resulting positive charge is highly

stabilized by the electron-donating methoxy group, generating an abundant 4-methoxybenzyl

cation (or its tropylium equivalent) at m/z 121.06.
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Primary ESI-MS/MS fragmentation pathway yielding the stable 4-methoxybenzyl cation.

Data Synthesis & Tables
Table 1: ¹H and ¹³C NMR Spectral Assignments (CDCl₃, 400/100 MHz)
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Position
¹H Chemical Shift
(ppm), Multiplicity,
J (Hz)

¹³C Chemical Shift
(ppm)

Structural
Assignment

Ar-OMe 3.80, s, 3H 55.3 Methoxy group

Ar-C4 - 158.2
Aromatic C-OMe

(Quaternary)

Ar-C2, C6 7.10, d, J = 8.6, 2H 130.0
Aromatic CH (meta to

OMe)

Ar-C3, C5 6.85, d, J = 8.6, 2H 113.9
Aromatic CH (ortho to

OMe)

Ar-C1 - 130.1 Aromatic quaternary C

Ar-CH₂ 2.55-2.75, m, 2H 40.5
Benzylic methylene

(diastereotopic)

Pip-C2 2.85-2.95, m, 1H 56.5 Chiral methine

Pip-C3,5,6 2.60-3.10, m, 6H 45.5 - 46.2
Piperazine

methylenes

Pip-NH 1.95, br s, 2H -
Secondary amines

(exchangeable)

Table 2: Key ATR-FTIR Vibrational Bands
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Wavenumber (cm⁻¹) Intensity Vibrational Assignment

3250 Medium, Broad N-H stretch (secondary amine)

2930, 2835 Medium
C-H stretch (sp³, aliphatic &

methoxy)

1610, 1512 Strong C=C stretch (aromatic skeletal)

1245 Strong
C-O-C asymmetric stretch (aryl

ether)

1030 Strong
C-O-C symmetric stretch (aryl

ether)

820 Strong
C-H out-of-plane bend (para-

disubstituted)
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Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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